Cas no 1000527-96-7 (2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol)

• Product Name: 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol
• CAS No: 1000527-96-7
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5919695
• PubChem ID: 55266077
• Update Time: 2025-05-20

2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanol, 3-(trifluoromethyl)-
• 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol

• Inchi： 1S/C8H8F3NO/c9-8(10,11)6-2-1-4-12-7(6)3-5-13/h1-2,4,13H,3,5H2
• InChI Key： SXBXEOFSVLLXRH-UHFFFAOYSA-N
• SMILES： C1(CCO)=NC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol

Professional Introduction to 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol (CAS No. 1000527-96-7)

2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol, identified by its Chemical Abstracts Service number CAS No. 1000527-96-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The trifluoromethyl group is a crucial substituent in medicinal chemistry due to its ability to modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In the context of 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol, this group contributes to its potential applications in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into novel drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those featuring halogenated aromatic systems. The compound 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol has been studied for its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this molecule exhibits promising activity against certain enzymatic pathways, making it a attractive scaffold for further medicinal chemistry optimization.

The synthesis of 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Modern synthetic approaches, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels. These advancements have not only improved the accessibility of the compound but also opened new avenues for structural diversification and functionalization.

The biological evaluation of 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol has revealed several interesting properties that warrant further investigation. In vitro studies have demonstrated its potential as an inhibitor of certain kinases and other therapeutic targets relevant to cancer and inflammation. Additionally, the compound's ability to cross the blood-brain barrier has made it a candidate for treating central nervous system disorders. These findings underscore the importance of this molecule in drug discovery efforts.

The pharmaceutical industry continues to leverage cutting-edge technologies to enhance the development of novel therapeutics. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds like 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol. These tools enable researchers to predict biological activity and optimize molecular structures with greater efficiency, reducing the time and cost associated with traditional drug discovery processes.

In conclusion, 2-3-(trifluoromethyl)pyridin-2-ylethan-1-ol (CAS No. 1000527-96) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery of new treatments for various human illnesses.